Cas no 870448-66-1 (2-(Thiophen-2-yl)ethyl naphthalene-2-sulfonate)

• Product Name: 2-(Thiophen-2-yl)ethyl naphthalene-2-sulfonate
• CAS No: 870448-66-1
• MF: C₁₆H₁₄O₃S₂
• MW: 318.410562038422
• CID: 2809733
• PubChem ID: 71405942
• Update Time: 2025-04-21

2-(Thiophen-2-yl)ethyl naphthalene-2-sulfonate Chemical and Physical Properties

Names and Identifiers

• DTXSID00826565
• 2-(Thiophen-2-yl)ethyl naphthalene-2-sulfonate
• 870448-66-1

• Inchi： 1S/C16H14O3S2/c17-21(18,19-10-9-15-6-3-11-20-15)16-8-7-13-4-1-2-5-14(13)12-16/h1-8,11-12H,9-10H2
• InChI Key： MGQWQGDCRROEGN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)OCCC1=CC=CS1

Computed Properties

• Exact Mass: 318.03843665Da
• Monoisotopic Mass: 318.03843665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 80Ų